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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Dioctyl fumarate. The following procedural guidance is designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Dioctyl fumarate is

foundational to its safe handling.
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Property Value Reference

Molecular Formula C₂₀H₃₆O₄ [1]

Molecular Weight 340.5 g/mol [1]

Appearance
Colorless to light yellow

liquid/oil
[1]

Odor Mild [1]

Boiling Point ~415°C [1]

Flash Point 190°C [2]

Density 0.93 - 0.942 g/cm³ [1]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents Soluble in toluene and ethanol [1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent skin and eye

contact, as well as inhalation of any aerosols or mists.
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Protection Type Recommended Equipment Justification & Citation

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required if there is a splash

hazard.

Protects against eye irritation.

[2][3]

Hand Protection

Chemical-resistant gloves.

Nitrile gloves are a potential

option, but it is crucial to

consult the glove

manufacturer's specific

chemical resistance data for

Dioctyl fumarate. Always

inspect gloves for signs of

degradation before use.

Protects against skin irritation.

[1][2]

Body Protection

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or in

situations with a high risk of

splashing, chemical-resistant

coveralls are recommended.

Provides a barrier against

accidental skin contact.[3][4]

Respiratory Protection

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not typically

required. If aerosols or mists

are generated, or if working in

a poorly ventilated area, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Protects the respiratory system

from potential irritation.[2][5]
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A systematic approach to handling Dioctyl fumarate from receipt to disposal is critical for

maintaining a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Keep

away from incompatible materials such as strong oxidizing agents.[2][3]

General Handling and Use
Ventilation: All work with Dioctyl fumarate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2][4]

Preventing Contamination: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink,

or smoke in areas where Dioctyl fumarate is handled. Wash hands thoroughly after

handling.[2]

Transferring: When transferring the liquid, use appropriate tools such as a pipette or a funnel

to minimize splashing.

Disposal Plan
Waste Collection: Collect all Dioctyl fumarate waste, including contaminated materials, in a

designated and properly labeled hazardous waste container.

Disposal Method: Dispose of hazardous waste through a licensed chemical waste disposal

company.[4] Do not pour Dioctyl fumarate down the drain or dispose of it with general

laboratory trash.[4]

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected as hazardous waste. Puncture the container to prevent

reuse before disposal.[4]

Emergency Procedures
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Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Spills
Small Spills (up to 100 mL):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as

vermiculite, sand, or a commercial spill kit.

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with soap and water.

Large Spills (over 100 mL):

Evacuate the area and prevent entry.

If the spill is flammable or in a poorly ventilated area, turn off all ignition sources.

Contact your institution's emergency response team or local hazardous materials

responders.

Exposure
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[4] Remove contaminated clothing. Seek medical attention if irritation develops.

[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Workflow for Handling a Chemical Spill
The following diagram outlines the standard operating procedure for responding to a chemical

spill of Dioctyl fumarate.
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Caption: Workflow for responding to a Dioctyl fumarate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1588183?utm_src=pdf-custom-synthesis
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://cameochemicals.noaa.gov/report?key=CH17815
https://www.chemcert.com.au/news/emergency-chemical-spill-response/
https://www.chemicalbook.com/msds/dioctyl-fumarate_2.htm
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.benchchem.com/product/b1588183#personal-protective-equipment-for-handling-dioctyl-fumarate
https://www.benchchem.com/product/b1588183#personal-protective-equipment-for-handling-dioctyl-fumarate
https://www.benchchem.com/product/b1588183#personal-protective-equipment-for-handling-dioctyl-fumarate
https://www.benchchem.com/product/b1588183#personal-protective-equipment-for-handling-dioctyl-fumarate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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